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Compound of Interest

Compound Name: ZINC000104379474

Cat. No.: B15568206 Get Quote

In Vivo Efficacy Data for ZINC000104379474
Remains Elusive
A comprehensive search for in vivo efficacy models, experimental data, and therapeutic targets

for the compound identified as ZINC000104379474 has yielded no specific results. Similarly,

investigations into the chemical name N-(3-methoxyphenyl)-4-methyl-N'-

(phenylmethyl)benzene-1,2-diamine, which was explored as a potential alternative identifier,

did not uncover any relevant in vivo studies or associated biological data.

Despite a multi-faceted search strategy, no publicly available scientific literature or database

entries could be located that detail the in vivo performance of ZINC000104379474. This lack of

information prevents the creation of a comparative guide as requested, as there is no

foundational data on the primary compound to compare with alternatives.

The search process included:

Direct searches for ZINC000104379474: Queries aimed at identifying in vivo efficacy,

therapeutic targets, and mechanism of action for this specific ZINC database identifier did

not return any relevant publications or experimental data.

Alternative Chemical Name Investigation: Searches were conducted for the chemical name

"N-(3-methoxyphenyl)-4-methyl-N'-(phenylmethyl)benzene-1,2-diamine." This also did not
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yield specific in vivo efficacy data for this exact molecule. While some results for structurally

related compounds were found, none corresponded to the requested chemical structure.

Broader Searches: General searches for in vivo models related to similar chemical scaffolds

were performed, but without a known therapeutic target or biological activity for

ZINC000104379474, it is not possible to identify relevant comparative compounds or efficacy

models.

Conclusion:

At present, there is no available scientific evidence in the public domain to construct a

comparison guide on the in vivo efficacy of ZINC000104379474. The absence of data on its

biological activity, mechanism of action, and performance in any in vivo models makes it

impossible to fulfill the core requirements of the request, which include data presentation in

tables, detailed experimental protocols, and visualizations of signaling pathways.

It is possible that the ZINC identifier is incorrect, obsolete, or that the compound is proprietary

and its biological data has not been publicly disclosed. For researchers, scientists, and drug

development professionals interested in this molecule, it would be necessary to conduct initial

in vitro and in vivo screening to generate the foundational data required for any comparative

analysis.

To cite this document: BenchChem. [ZINC000104379474 in vivo efficacy models for
ZINC000104379474]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568206#zinc000104379474-in-vivo-efficacy-
models-for-zinc000104379474]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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